Cas no 362529-36-0 (Benzaldehyde, 2-bromo-4-(4-hydroxybutyl)-)

• Product Name: Benzaldehyde, 2-bromo-4-(4-hydroxybutyl)-
• CAS No: 362529-36-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 3950450
• PubChem ID: 18374397
• Update Time: 2025-04-22

Benzaldehyde, 2-bromo-4-(4-hydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-4-(4-hydroxybutyl)-
• SCHEMBL7182115
• DTXSID501272077
• 362529-36-0

• Inchi： 1S/C11H13BrO2/c12-11-7-9(3-1-2-6-13)4-5-10(11)8-14/h4-5,7-8,13H,1-3,6H2
• InChI Key： WWFSCASBABXURP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)CCCCO

Computed Properties

• Exact Mass: 256.00989Da
• Monoisotopic Mass: 256.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų